Cas no 2383435-08-1 (2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid
• CAS No: 2383435-08-1
• MF: C₁₂H₁₈F₃NO₆
• MW: 329.269634723663
• CID: 6255869
• PubChem ID: 165899858
• Update Time: 2025-06-13

2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid
• 2383435-08-1
• 2-(1-{[(tert-butoxy)carbonyl]amino}-2,2,2-trifluoroethyl)pentanedioic acid
• EN300-1589661

• Inchi： 1S/C12H18F3NO6/c1-11(2,3)22-10(21)16-8(12(13,14)15)6(9(19)20)4-5-7(17)18/h6,8H,4-5H2,1-3H3,(H,16,21)(H,17,18)(H,19,20)
• InChI Key： HAIYJLAEBLOKOR-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)O)CCC(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 329.10862178g/mol
• Monoisotopic Mass: 329.10862178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid

Research Brief on 2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid (CAS: 2383435-08-1)

In recent years, the compound 2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid (CAS: 2383435-08-1) has garnered significant attention in the chemical biology and pharmaceutical research communities. This molecule, characterized by its unique trifluoroethyl and tert-butoxycarbonyl (Boc) protected amino functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and prodrug development. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the protection and deprotection of the Boc group and the introduction of the trifluoroethyl moiety. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has indicated its potential to modulate the activity of glutamate decarboxylase, an enzyme implicated in neurological disorders. Additionally, its trifluoroethyl group enhances its metabolic stability, making it a candidate for prodrug formulations aimed at improving drug delivery and bioavailability. These findings are supported by in vitro and in vivo studies, which have shown promising pharmacokinetic profiles and low toxicity levels.

In the context of drug development, 2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid has been explored as a building block for more complex molecules. Its versatility allows for modifications that can tailor its properties to specific therapeutic targets. For example, recent work has focused on conjugating this compound with other pharmacophores to enhance its binding affinity and selectivity. Such innovations underscore its potential as a cornerstone in the design of next-generation pharmaceuticals.

Looking ahead, further research is needed to fully elucidate the therapeutic potential of this compound. Ongoing studies are investigating its efficacy in animal models of disease, with preliminary results suggesting favorable outcomes. Moreover, computational modeling and high-throughput screening are being employed to identify additional targets and optimize its pharmacological profile. These efforts are expected to pave the way for clinical trials and eventual commercialization.

In conclusion, 2-(1-{(tert-butoxy)carbonylamino}-2,2,2-trifluoroethyl)pentanedioic acid represents a promising avenue for chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing the field of precision medicine.